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Compound of Interest

Compound Name: Agropine

Cat. No.: B1203042

For Researchers, Scientists, and Drug Development Professionals

Abstract

Agropine, a unique heterocyclic compound derived from plants, plays a significant role in the
intricate biochemical interactions between the soil bacterium Agrobacterium tumefaciens and
its host plants. This technical guide provides a comprehensive overview of the chemical
structure and physicochemical properties of agropine. It details its biosynthesis and
metabolism, biological functions, and includes a foundational experimental protocol for its
extraction. This document is intended to serve as a valuable resource for researchers in the
fields of natural product chemistry, plant pathology, and drug discovery.

Chemical Structure and Physicochemical Properties

Agropine is classified as a member of the mannityl family of opines. Its structure is
characterized by a lactone ring formed from the precursor, mannopine.

Chemical Identity
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Identifier Value Source
Molecular Formula C11H20N207 --INVALID-LINK--
Molecular Weight 292.29 g/mol --INVALID-LINK--

3-[(3S,6R)-2-0x0-6-
[(1S,2R,3R)-1,2,3,4-

IUPAC Name _ --INVALID-LINK--
tetrahydroxybutylJmorpholin-3-

yl]propanamide

HCWLISDMOMMDRF-
InChl Key --INVALID-LINK--
SZWOQXJISA-N

) C1C(OC(=0)C(N1)CCC(=O)N)
Canonical SMILES --INVALID-LINK--
C(C(C(C0O)0)0O)0O

CAS Number 70699-77-3 --INVALID-LINK--

Physicochemical Data

Quantitative experimental data for several physicochemical properties of agropine are not
readily available in the public domain. The following table includes calculated values and
highlights the need for further experimental characterization.

Property Value Method Source

XLogP3 -3.7 Computed --INVALID-LINK--
Melting Point Data not available - -

Boiling Point Data not available - -

Solubility Data not available - -

pKa Data not available - -

Spectral Data

Detailed NMR and mass spectrometry data for agropine are not widely published. A key early
study reported obtaining a mass spectrum of agropine, which was identical to that of an
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authentic sample.[1][2] However, the spectrum itself is not provided in the publication. Further
research is required to obtain and publish comprehensive *H-NMR, 13C-NMR, and mass
spectra for this compound.

Biosynthesis and Metabolism

Agropine is a product of the metabolic machinery of crown gall tumors, which are induced by
the transfer of a specific segment of DNA (T-DNA) from the Ti plasmid of Agrobacterium
tumefaciens into the plant genome.

Biosynthesis Pathway

The biosynthesis of agropine is a two-step process that occurs within the transformed plant
cells:

e Mannopine Synthesis: The first step involves the reductive condensation of D-mannose and
L-glutamine, a reaction catalyzed by the enzyme mannopine synthase (Mas). This enzyme is
encoded by the mas gene located on the T-DNA.

e Lactonization: The resulting mannopine undergoes an intramolecular cyclization to form the
lactone, agropine. This step is catalyzed by the enzyme mannopine cyclase, which is
encoded by the ags gene, also located on the T-DNA.[3][4]
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Transformed Plant Cell

L-Glutamine

\—ngmmwmw- Mannopine Mannopine Cyclase (ags gene product)= Agropine

D-Mannose
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Crown Gall Tumor Tissue

Homogenization in Liquid N2

'

Extraction with 70% Ethanol

'

Centrifugation

'

Filtration

'

Concentration (Rotary Evaporation)

'

Optional: Further Purification (SPE/Chromatography)

Crude Agropine Extract

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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